Cas no 62872-31-5 (3-Buten-2-ol, 4,4-dibromo-1-chloro-)

• Product Name: 3-Buten-2-ol, 4,4-dibromo-1-chloro-
• CAS No: 62872-31-5
• MF: C₄H₅Br₂ClO
• MW: 264.342899084091
• CID: 429500
• PubChem ID: 71382100
• Update Time: 2025-04-19

3-Buten-2-ol, 4,4-dibromo-1-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-ol, 4,4-dibromo-1-chloro-
• 4,4-dibromo-1-chlorobut-3-en-2-ol
• DTXSID50804499
• 62872-31-5

• Inchi： 1S/C4H5Br2ClO/c5-4(6)1-3(8)2-7/h1,3,8H,2H2
• InChI Key： OYSOMZZIZLSCMB-UHFFFAOYSA-N
• SMILES： Br/C(=C/C(CCl)O)/Br

Computed Properties

• Exact Mass: 261.83955
• Monoisotopic Mass: 261.83957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins